Cas no 2309449-91-8 (Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate)
Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2309449-91-8
- tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
- EN300-7428253
- Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
-
- Inchi: 1S/C13H19BrN2O4S/c1-12(2,3)20-11(17)16-4-5-19-8-13(18,7-16)10-15-9(14)6-21-10/h6,18H,4-5,7-8H2,1-3H3
- InChI Key: ISCHCTHNKKIUHO-UHFFFAOYSA-N
- SMILES: BrC1=CSC(C2(COCCN(C(=O)OC(C)(C)C)C2)O)=N1
Computed Properties
- Exact Mass: 378.02489g/mol
- Monoisotopic Mass: 378.02489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 100Ų
Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7428253-0.05g |
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate |
2309449-91-8 | 95% | 0.05g |
$1068.0 | 2024-05-24 | |
| Enamine | EN300-7428253-0.1g |
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate |
2309449-91-8 | 95% | 0.1g |
$1119.0 | 2024-05-24 | |
| Enamine | EN300-7428253-0.25g |
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate |
2309449-91-8 | 95% | 0.25g |
$1170.0 | 2024-05-24 | |
| Enamine | EN300-7428253-0.5g |
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate |
2309449-91-8 | 95% | 0.5g |
$1221.0 | 2024-05-24 | |
| Enamine | EN300-7428253-1.0g |
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate |
2309449-91-8 | 95% | 1.0g |
$1272.0 | 2024-05-24 | |
| Enamine | EN300-7428253-2.5g |
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate |
2309449-91-8 | 95% | 2.5g |
$2492.0 | 2024-05-24 | |
| Enamine | EN300-7428253-5.0g |
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate |
2309449-91-8 | 95% | 5.0g |
$3687.0 | 2024-05-24 | |
| Enamine | EN300-7428253-10.0g |
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate |
2309449-91-8 | 95% | 10.0g |
$5467.0 | 2024-05-24 |
Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
Introduction to Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate (CAS No. 2309449-91-8)
Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2309449-91-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a tert-butyl ester, a hydroxyl group, and a bromo-substituted thiazole ring, which collectively contribute to its distinct chemical properties and potential therapeutic applications.
The tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate structure is characterized by its oxazepane core, a bicyclic system that is known for its stability and versatility in drug design. The oxazepane ring is fused with a thiazole moiety, which is a sulfur-containing heterocycle that is widely recognized for its role in various bioactive natural products and synthetic drugs. The presence of the bromo substituent on the thiazole ring further enhances the molecule's reactivity, making it a valuable scaffold for medicinal chemists seeking to develop novel compounds with enhanced pharmacological profiles.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The hydroxyl group in the Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate molecule provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. This feature makes the compound an attractive candidate for further exploration in drug discovery efforts aimed at modulating these pathways.
The tert-butyl ester functionality serves multiple purposes in the context of pharmaceutical development. It not only enhances the solubility of the molecule in organic solvents but also acts as a protecting group during synthetic transformations. The tert-butyl group is particularly useful in stabilizing carboxylic acid derivatives, preventing unwanted side reactions that could compromise the integrity of the molecule during purification or storage.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate with greater accuracy. These computational studies have suggested that the compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, the structural features of this molecule make it a potential candidate for developing treatments against inflammatory diseases and infectious disorders.
The synthesis of Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the oxazepane core, nucleophilic substitution to introduce the thiazole moiety, and esterification to incorporate the tert-butyl group. The bromination step is particularly critical and must be performed under controlled conditions to avoid over-bromination or degradation of the intermediate products.
Once synthesized, Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxxaponee-carboxylee undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These analytical methods provide detailed information about the molecular structure and confirm the identity of the compound before it is subjected to biological testing.
In vitro studies have begun to explore the potential biological activities of Tert-butyl 6-(4-bromo-l ,3-thiazo l -2-yi l ) -6-hydrox y -l ,4-oxxaponee -carboxylee . Initial results indicate that this compound exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore , preliminary pharmacokinetic studies suggest that it may have favorable absorption , distribution , metabolism , and excretion (ADME) properties , which are essential criteria for any drug candidate entering clinical development.
The combination of structural features such as the thiazole ring, hydrox yl group, and bromo substituent makes this molecule a versatile scaffold for further derivatization . By modifying these functional groups or introducing additional substituents , researchers can generate libraries of analogs with tailored pharmacological properties . This approach allows for systematic optimization of potency , selectivity , and pharmacokinetic profiles .
Future research on Tert-but yl 6-(4-bromo-l ,3-thiazo l -2-yi l ) -6-hydrox y -l ,4-oxxaponee -carboxylee will focus on elucidating its mechanism of action at both molecular and cellular levels . Understanding how this compound interacts with its target proteins will provide insights into its therapeutic potential and guide further development efforts . Additionally , preclinical studies will be conducted to assess its safety profile p>
2309449-91-8 (Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)